PRMT5-IN-2
PRMT5-IN-2
PF-06855800 is a SAM competitive PRMT5 inhibitor with antiproliferative activity in both in vitro and in vivo models.
Brand Name:
Vulcanchem
CAS No.:
1989620-04-3
VCID:
VC0539218
InChI:
InChI=1S/C17H16ClFN4O4/c18-9-2-1-7(5-10(9)19)11(24)14-12(25)13(26)17(27-14)23-4-3-8-15(20)21-6-22-16(8)23/h1-6,11-14,17,24-26H,(H2,20,21,22)/t11-,12+,13-,14-,17-/m1/s1
SMILES:
C1=CC(=C(C=C1C(C2C(C(C(O2)N3C=CC4=C(N=CN=C43)N)O)O)O)F)Cl
Molecular Formula:
C17H16ClFN4O4
Molecular Weight:
394.7874
PRMT5-IN-2
CAS No.: 1989620-04-3
Inhibitors
VCID: VC0539218
Molecular Formula: C17H16ClFN4O4
Molecular Weight: 394.7874
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
| Description | PF-06855800 is a SAM competitive PRMT5 inhibitor with antiproliferative activity in both in vitro and in vivo models. |
|---|---|
| CAS No. | 1989620-04-3 |
| Product Name | PRMT5-IN-2 |
| Molecular Formula | C17H16ClFN4O4 |
| Molecular Weight | 394.7874 |
| IUPAC Name | (2R,3R,4S,5R)-2-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-5-[(R)-(4-chloro-3-fluorophenyl)-hydroxymethyl]oxolane-3,4-diol |
| Standard InChI | InChI=1S/C17H16ClFN4O4/c18-9-2-1-7(5-10(9)19)11(24)14-12(25)13(26)17(27-14)23-4-3-8-15(20)21-6-22-16(8)23/h1-6,11-14,17,24-26H,(H2,20,21,22)/t11-,12+,13-,14-,17-/m1/s1 |
| Standard InChIKey | GTCYWLXMJRCJNE-QFRSUPTLSA-N |
| SMILES | C1=CC(=C(C=C1C(C2C(C(C(O2)N3C=CC4=C(N=CN=C43)N)O)O)O)F)Cl |
| Appearance | Solid powder |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | PF-06855800; PF06855800; PF06855800; |
| PubChem Compound | 122497021 |
| Last Modified | Feb 18 2024 |
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